![molecular formula C17H21NO5 B5679245 7-[(1,3-benzodioxol-5-yloxy)acetyl]-2-oxa-7-azaspiro[4.5]decane](/img/structure/B5679245.png)
7-[(1,3-benzodioxol-5-yloxy)acetyl]-2-oxa-7-azaspiro[4.5]decane
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Overview
Description
Synthesis Analysis
- Synthesis Approach : The compound has been synthesized through methods such as alkylation of pyrrolidine enamine, a key intermediate in the formation of spirodecane derivatives (Brubaker & Colley, 1986).
- Key Intermediates and Reactions : Other methods involve the use of compounds like 4-methylene-1-oxa-6,9-diazaspiro[4.5]decane-7,10-dione in various reactions (Oh & Kohn, 1992).
Molecular Structure Analysis
- Crystal Structure : X-ray analysis has revealed details about the crystal structure of related compounds, showing different conformations (Wen, 2002).
Chemical Reactions and Properties
- Reactivity : Studies on related compounds have shown varied reactivity, including susceptibility to nucleophilic attack and rearrangement reactions under specific conditions (Hilmey, Gallucci, & Paquette, 2005).
Physical Properties Analysis
- Crystallographic Studies : The crystallographic studies of similar compounds provide insights into the physical structure, including bond distances and molecular dimensions (Parvez, Yadav, & Senthil, 2001).
Chemical Properties Analysis
- Chemical Behavior : The chemical behavior of related spiro compounds has been explored, showing a range of reactions and structural transformations, highlighting the complexity and versatility of these molecules (Tatsumi et al., 2004).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yloxy)-1-(2-oxa-9-azaspiro[4.5]decan-9-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO5/c19-16(18-6-1-4-17(10-18)5-7-20-11-17)9-21-13-2-3-14-15(8-13)23-12-22-14/h2-3,8H,1,4-7,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKWJAZSDIZCOFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCOC2)CN(C1)C(=O)COC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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